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Compound of Interest

2,3-O-Isopropylidene-D-
Compound Name:
erythronolactone

Cat. No.: B014009

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2,3-O-
Isopropylidene-D-erythronolactone. The information is compiled to ensure safe laboratory
practices and to provide a quick reference for researchers and professionals in drug
development.

Chemical and Physical Properties

2,3-O-Isopropylidene-D-erythronolactone is a white to off-white crystalline solid.[1][2] It is a
chiral building block used in the synthesis of various biologically active molecules and natural
products.[1][2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2,3-O-lsopropylidene-D-erythronolactone
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Property Value References

Molecular Formula C7H1004 [1112113114]

Molecular Weight 158.15 g/mol [1][2][3]14]
White to off-white crystalline

Appearance [11[2]
powder

Melting Point 67-69 °C [1114]

Solubility Soluble in organic solvents. [5]

Storage Temperature

Room temperature.

[1](6]

CAS Number

25581-41-3

[1](21[4]

Hazard Identification and Classification

While comprehensive toxicological data for 2,3-O-Isopropylidene-D-erythronolactone is not

readily available in the reviewed safety data sheets, general laboratory chemical safety

protocols should be strictly followed.[3] The following table summarizes the known hazard

information.

Table 2: Hazard Identification

Hazard

Description

References

GHS Classification

Not fully established. General
precautions for handling
laboratory chemicals are

advised.

[7]

Potential Health Effects

May cause eye and skin
irritation upon contact.
Inhalation of dust may irritate
the respiratory tract. Ingestion
may cause digestive tract

irritation.

[8]
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Handling and Storage Precautions

Proper handling and storage are crucial to maintain the integrity of 2,3-O-lsopropylidene-D-

erythronolactone and to ensure the safety of laboratory personnel.

Table 3: Handling and Storage Procedures

Procedure

Recommendation

References

Handling

Handle in a well-ventilated
area. Wear appropriate

personal protective equipment

(PPE). Avoid formation of dust.

Wash hands thoroughly after
handling.

(11318l

Storage

Store in a tightly closed
container in a dry, cool, and
well-ventilated place. Store
away from incompatible
materials such as oxidizing

agents.

(11318l

Exposure Controls and Personal Protection

To minimize exposure, appropriate engineering controls and personal protective equipment

should be used.

Table 4: Exposure Controls and Personal Protective Equipment (PPE)
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Control

Specification References

Engineering Controls

Use in a well-ventilated area. A
local exhaust system is [11[31[8]

recommended to control dust.

Eye/Face Protection

Wear safety glasses with side-

shields or chemical safety [11[31[8]
goggles.

Skin Protection

Wear protective gloves (e.g.,

(11318l

nitrile rubber) and a lab coat.

Respiratory Protection

If dust is generated, use a
NIOSH-approved dust [11[3]

respirator.

First Aid and Emergency Procedures

In case of accidental exposure, immediate and appropriate first aid should be administered.

Table 5: First Aid Measures
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Exposure Route First Aid Protocol References

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ [1][8]
oxygen. Seek medical

attention if symptoms persist.

Remove contaminated
clothing. Wash the affected
i area with soap and plenty of
Skin Contact ) [1]8]
water for at least 15 minutes.
Seek medical attention if

irritation develops.

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting lower and
Eye Contact upper eyelids occasionally. [1][8]
Remove contact lenses if
present and easy to do. Seek

medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [1]8]

unconscious person. Seek

medical attention.

Table 6: Fire-Fighting and Accidental Release Measures
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Procedure Recommendation References

Use a water spray, alcohol-
resistant foam, dry chemical,
) o or carbon dioxide to extinguish
Fire-Fighting ] [1][3]18]
flames. Wear self-contained
breathing apparatus (SCBA)

and full protective gear.

Wear appropriate PPE. Avoid
dust formation. Sweep up the
spilled solid and place it in a
Accidental Release suitable container for disposal. [11[31[8]
Ventilate the area and wash
the spill site after material

pickup is complete.

Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for ensuring the safe handling of 2,3-O-
Isopropylidene-D-erythronolactone, from initial hazard assessment to emergency response.
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Caption: Workflow for the safe handling of laboratory chemicals.

Stability and Reactivity

2,3-O-Isopropylidene-D-erythronolactone is stable under recommended storage conditions.
[5] It is important to avoid contact with strong oxidizing agents. Hazardous decomposition
products include carbon monoxide and carbon dioxide upon combustion.[3]

Toxicological and Ecological Information

As of the latest review, specific quantitative toxicological data such as LD50 or LC50 values for
2,3-O-Isopropylidene-D-erythronolactone are not available in the consulted safety data
sheets.[3] Similarly, detailed ecological impact studies have not been reported. Therefore, it is
essential to prevent its release into the environment.[1][3]

Disposal Considerations
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Dispose of 2,3-O-Isopropylidene-D-erythronolactone and its containers in accordance with
local, regional, and national regulations. Do not allow the chemical to enter drains or
waterways.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). Always refer to the specific SDS for the most current
and detailed safety information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b014009?utm_src=pdf-body
https://www.benchchem.com/product/b014009?utm_src=pdf-custom-synthesis
https://www.targetmol.com/attachment/SDS/6E32DCE6-E2CB-4DCD-9004-A1A0B986EB4D/TN2390
https://www.chemimpex.com/products/32194
https://www.tcichemicals.com/BE/en/sds/I0454_EU_6N.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/377090
https://wap.guidechem.com/encyclopedia/2-3-o-isopropylidene-d-erythro-dic313746.html
https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=M3445&langSelector=en&selectedCountry=KR
https://www.chemicalbook.com/msds/2-3-o-isopropylidene-d-erythronolactone.htm
https://www.chemicalbook.com/msds/2-3-o-isopropylidene-d-erythronolactone.htm
https://pim-resources.coleparmer.com/sds/94942.pdf
https://www.benchchem.com/product/b014009#safety-and-handling-precautions-for-2-3-o-isopropylidene-d-erythronolactone
https://www.benchchem.com/product/b014009#safety-and-handling-precautions-for-2-3-o-isopropylidene-d-erythronolactone
https://www.benchchem.com/product/b014009#safety-and-handling-precautions-for-2-3-o-isopropylidene-d-erythronolactone
https://www.benchchem.com/product/b014009#safety-and-handling-precautions-for-2-3-o-isopropylidene-d-erythronolactone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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